N'-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-N,N-dimethylimidoformamide

• IUPAC Name: N'-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C9H14N4O2/c1-11(2)6-10-7-5-8(14)13(4)9(15)12(7)3/h5-6H,1-4H3/b10-6+
• InChI Key: WXPDRYSTJQKFDQ-UXBLZVDNSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)N=CN(C)C
• Isomeric SMILES: CN1C(=CC(=O)N(C1=O)C)/N=C/N(C)C
• Molecular Formula: C9H14N4O2
• Molecular Weight: 210.23 g/mol

Description

“N’-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-N,N-dimethylimidoformamide” is a chemical compound with the molecular formula C19H25N3O6. The average mass of this compound is 391.418 Da and the monoisotopic mass is 391.174347 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3. Other properties such as boiling point, vapour pressure, enthalpy of vaporization, and flash point were not found in the available data. It has a molar refractivity of 101.6±0.4 cm3. It has 9 H bond acceptors, 1 H bond donor, and 8 freely rotating bonds. Its polar surface area is 97 Å2 and its molar volume is 305.4±5.0 cm3.

Mechanism of Action

Mode of Action

NSC686405 interacts with Top1-DNA cleavage complexes, trapping them and preventing the normal functioning of Top1 . This interaction disrupts the process of DNA replication and transcription, leading to DNA damage and cell death . The Top1 cleavage complexes trapped by NSC686405 are more stable, indicative of prolonged drug action .

Biochemical Pathways

The primary biochemical pathway affected by NSC686405 is the DNA replication and transcription pathway . By inhibiting Top1, NSC686405 disrupts the normal functioning of this pathway, leading to DNA damage and apoptosis . The genomic locations of the Top1 cleavage sites trapped by NSC686405 are different, implying differential targeting of cancer cell genomes .

Result of Action

The result of NSC686405’s action is the induction of DNA damage and apoptosis in cancer cells . By trapping Top1-DNA cleavage complexes, NSC686405 disrupts DNA replication and transcription, leading to DNA damage. This damage triggers apoptosis, or programmed cell death, in the cancer cells .

Action Environment

The action environment of NSC686405 is primarily within the cell, where it interacts with Top1-DNA cleavage complexes . Environmental factors that could influence the action, efficacy, and stability of NSC686405 include the presence of other drugs, the pH of the cellular environment, and the presence of specific proteins or enzymes.